Stelletin A

• Molecular Formula: C30H38O4
• Molecular Weight: 462.6 g/mol
• IUPAC Name: (3E,3aS,5aR,9aR,9bS)-3a,6,6,9a-tetramethyl-3-[(3E,5E)-6-(5-methyl-6-oxopyran-2-yl)hepta-3,5-dien-2-ylidene]-4,5,5a,8,9,9b-hexahydro-1H-cyclopenta[a]naphthalene-2,7-dione
• InChI: InChI=1S/C30H38O4/c1-18(22-12-11-20(3)27(33)34-22)9-8-10-19(2)26-21(31)17-24-29(6)16-14-25(32)28(4,5)23(29)13-15-30(24,26)7/h8-12,23-24H,13-17H2,1-7H3/b10-8+,18-9+,26-19-/t23-,24-,29-,30-/m0/s1
• InChI Key: CXOJYPVZDPNKAI-WJBIETBOSA-N
• Isomeric SMILES: CC1=CC=C(OC1=O)/C(=C/C=C/C(=C\2/C(=O)C[C@@H]3[C@@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)/C)/C
• SMILES: CC1=CC=C(OC1=O)C(=CC=CC(=C2C(=O)CC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)C
• synonyms: stellettin A

Description

Stelletin A is a natural product found in Geodia japonica, Rhabdastrella, and Rhabdastrella globostellata with data available.

Scientific Research Applications

Synthetic and Computational Studies

Stelletin A, part of the isomalabaricane family of marine triterpenoids, has been the subject of synthetic studies due to its structural complexity and biological activity. Boyko et al. (2021) conducted successful total syntheses of stelletin A, among others, employing high-throughput experimentation and computational chemistry. They found that the trans-syn-trans core motif of isomalabaricanes is critical for their cytotoxic activity (Boyko et al., 2021).

Isolation and Structure Elucidation

Li et al. (2013) isolated various isomalabaricane triterpenes, including stelletin A, from the marine sponge Stelletta tenuis. These compounds were elucidated using various chromatographic and spectroscopic methods, contributing to a better understanding of this compound's nature and potential (Li et al., 2013).

Antitumor Activity

Several studies have demonstrated the antitumor potential of stelletin A. For instance, Tang et al. (2014) found that stelletin B, a related compound, exhibited potent inhibition against human glioblastoma cells, suggesting a selective cytotoxicity against cancer cells (Tang et al., 2014). Liu et al. (2006) showed that stelletin A induced oxidative stress and apoptosis in human leukemia and prostate cancer cell lines, indicating its potential as a cancer therapeutic agent (Liu et al., 2006).

Other Biological Activities

Beyond its antitumor activity, stelletin A and its derivatives have shown other biological activities. For example, Cheng et al. (2019) found that stellettin B reduced angiogenesis and invasion in glioblastoma cells, suggesting potential in treating aggressive brain cancers (Cheng et al., 2019). Also, Clement et al. (2006) isolated isomalabaricane triterpenoids, including stellettin J, from a sponge extract, which showed activity in promoting stabilization of DNA-polymerase beta binding, indicating potential therapeutic applications (Clement et al., 2006).